Cas no 69622-40-8 (2-tert-butyl-5-chloro-1H-indole)

• Product Name: 2-tert-butyl-5-chloro-1H-indole
• CAS No: 69622-40-8
• MF: C₁₂H₁₄ClN
• MW: 207.699262142181
• MDL: MFCD05224151
• CID: 391572
• PubChem ID: 12502239
• Update Time: 2025-04-19

2-tert-butyl-5-chloro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-chloro-2-(1,1-dimethylethyl)-
• 2-tert-butyl-5-chloro-1H-indole
• SB38362
• E78300
• SCHEMBL13923569
• 69622-40-8
• 2-t-Butyl-5-chloro-1H-indole
• FT-0753132
• InChI=1/C12H14ClN/c1-12(2,3)11-7-8-6-9(13)4-5-10(8)14-11/h4-7,14H,1-3H3
• BPYFHRKGIPRJMY-UHFFFAOYSA-
• AKOS014673030
• 2-(tert-Butyl)-5-chloro-1H-indole
• DTXSID70500582
• CS-0197375
• MFCD05224151
• BS-50285
• DB-074194

• MDL： MFCD05224151
• Inchi： 1S/C12H14ClN/c1-12(2,3)11-7-8-6-9(13)4-5-10(8)14-11/h4-7,14H,1-3H3
• InChI Key： BPYFHRKGIPRJMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(C)(C)C)N2

Computed Properties

• Exact Mass: 207.08162
• Monoisotopic Mass: 207.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles